Cas no 2098034-90-1 (6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098034-90-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5724379
• PubChem ID: 122239021
• Update Time: 2025-06-30

6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7201
• 6-cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2098034-90-1
• 6-Cyclopentyl-3-methylpyrimidine-2,4(1H,3H)-dione
• starbld0049195
• 6-cyclopentyl-3-methyl-1H-pyrimidine-2,4-dione
• AKOS040811990
• 2,4(1H,3H)-Pyrimidinedione, 6-cyclopentyl-3-methyl-
• 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H14N2O2/c1-12-9(13)6-8(11-10(12)14)7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H,11,14)
• InChI Key： MMYMWJYNOHAJCX-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(C2CCCC2)N1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• pka: 10.03±0.40(Predicted)

Additional information on 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098034-90-1)

6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098034-90-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique cyclopentyl and methyl substituents. The structural complexity and functional group diversity of this molecule make it a promising candidate for various therapeutic applications.

The chemical structure of 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione can be represented as follows: C₁₃H₁₈N₂O₂. The presence of the cyclopentyl ring and the methyl group imparts specific physicochemical properties that are crucial for its biological activity. Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly those involved in inflammation and neurodegeneration.

In the realm of medicinal chemistry, the development of new compounds with improved pharmacological profiles is a continuous endeavor. 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been synthesized using advanced organic synthesis techniques, ensuring high purity and structural integrity. The compound's synthesis involves several key steps, including the formation of the pyrimidine ring and the introduction of the cyclopentyl and methyl substituents. These synthetic methods are optimized to enhance yield and reduce by-products, making the compound suitable for large-scale production.

The biological activity of 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potent anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has shown promise in reducing oxidative stress and protecting against neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is another critical aspect that has been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which allows for sustained therapeutic effects. The compound's low toxicity profile further enhances its potential as a therapeutic agent.

In clinical trials, 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promising results in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Phase I trials have demonstrated its safety and tolerability in human subjects. Ongoing Phase II trials are aimed at evaluating its efficacy in larger patient populations.

The mechanism of action of 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multiple pathways. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. Additionally, it modulates the expression of genes related to oxidative stress and apoptosis. These multifaceted actions contribute to its broad-spectrum therapeutic potential.

Beyond its anti-inflammatory properties, 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been explored for its potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of certain viruses by interfering with viral protein synthesis. This property makes it a candidate for further investigation in antiviral drug development.

The future prospects for 6-Cyclopentyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione are promising. Ongoing research aims to optimize its formulation for different routes of administration and to explore its potential in combination therapies. Additionally, efforts are being made to identify new analogs with enhanced potency and selectivity.

In conclusion, 6-Cyclopentyl-3-methyl-1， 2， 3， 4-tetrahydropyrimidine - 2， 4 - dione (CAS No. 2098034 - 90 - 1) represents a significant advancement in medicinal chemistry with potential applications in treating inflammatory diseases， neurodegenerative disorders， and viral infections． Its unique chemical structure， favorable pharmacokinetic profile， and broad-spectrum biological activity make it an exciting candidate for further clinical development． As research continues， it is anticipated that this compound will play a crucial role in advancing therapeutic options for various medical conditions．